N-(1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl)-2-(benzylthio)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C18H20N6OS/c25-16(12-26-11-14-4-2-1-3-5-14)21-15-6-8-23(10-15)17-18-22-20-13-24(18)9-7-19-17/h1-5,7,9,13,15H,6,8,10-12H2,(H,21,25)
• InChI Key: GOYDSNRYIULDNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)CSCC2=CC=CC=C2)C3=NC=CN4C3=NN=C4
• Molecular Formula: C18H20N6OS
• Molecular Weight: 368.5 g/mol
• CAS No.: 2034557-53-2

Description

N-(1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl)-2-(benzylthio)acetamide is a useful research compound. Its molecular formula is C18H20N6OS and its molecular weight is 368.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

A study by Fadda et al. (2017) explored the synthesis of various heterocycles incorporating a thiadiazole moiety, leading to compounds with potential insecticidal properties against the cotton leafworm, Spodoptera littoralis. This research signifies the versatility of such compounds in synthesizing diverse heterocycles, including triazolo[4,3-a]pyrazine derivatives, for potential agricultural applications (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Cardiovascular Research

Synthesis and Cardiovascular Activities

Sato et al. (1980) conducted research on the synthesis of 1,2,4-triazolo[1,5-a]pyrimidines fused to various heterocyclic systems, including pyrrole and pyridine, to evaluate their coronary vasodilating and antihypertensive activities. This work suggests the potential utility of triazolo[4,3-a]pyrazine derivatives in developing new cardiovascular agents (Sato, Shimoji, Fujita, Nishino, Mizuno, Kobayashi, & Kumakura, 1980).

Antimicrobial and Antitumor Activities

Synthesis and Biological Screening

Bhuiyan et al. (2006) reported the synthesis of thienopyrimidine derivatives through the reaction of heteroaromatic o-aminonitrile, leading to compounds with pronounced antimicrobial activity. This indicates the potential of triazolo[4,3-a]pyrazine derivatives in antimicrobial drug development (Bhuiyan, Rahman, Hossain, Rahim, Hossain, & Naser, 2006).

Antitumor and Antimicrobial Derivatives

Riyadh (2011) explored the synthesis of N-arylpyrazole-containing enaminones and their reactions to produce various derivatives, including pyrazoles and triazolopyrimidines, which exhibited antitumor and antimicrobial activities. This research highlights the therapeutic potential of triazolo[4,3-a]pyrazine derivatives in oncology and infection control (Riyadh, 2011).